![molecular formula C11H13ClN4O B6279818 (1S)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride CAS No. 2241107-39-9](/img/no-structure.png)
(1S)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride
Overview
Description
(1S)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride, also known as 4MPP-HCl, is a synthetic compound that has been studied for its potential applications in scientific research and laboratory experiments. 4MPP-HCl is an analogue of the neurotransmitter dopamine, which is involved in various physiological processes and is essential for proper brain functioning. This compound has been used in a variety of studies to investigate the effects of dopamine on the brain and its potential therapeutic applications.
Scientific Research Applications
(1S)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride has been used in various scientific research studies to investigate the effects of dopamine on the brain. It has been used to study the role of dopamine in the regulation of behavior and emotion, as well as to study the effects of dopamine on learning and memory. In addition, (1S)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride has been used to investigate the effects of dopamine on reward-seeking behavior and addiction.
Mechanism of Action
(1S)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride is an analogue of the neurotransmitter dopamine, and it acts as a partial agonist at dopamine receptors. It binds to dopamine receptors in the brain and activates them, resulting in the release of dopamine. This increases the amount of dopamine in the brain, which can lead to various physiological effects.
Biochemical and Physiological Effects
(1S)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to increase dopamine levels in the brain, which can lead to increased alertness, focus, and motivation. It has also been shown to increase the release of other neurotransmitters, such as serotonin and norepinephrine, which can lead to improved mood and cognition. In addition, (1S)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride has been shown to increase the production of endorphins, which can lead to improved pain tolerance and enhanced physical performance.
Advantages and Limitations for Lab Experiments
(1S)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, which makes it a convenient compound for laboratory studies. In addition, (1S)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride has a relatively long half-life, which makes it a useful tool for studying the effects of dopamine over time. However, (1S)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride is not as potent as other dopamine agonists, which can limit its usefulness in certain studies.
Future Directions
There are several potential future directions for (1S)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride research. One potential direction is to further investigate the effects of (1S)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride on reward-seeking behavior and addiction. In addition, research could be conducted to study the effects of (1S)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride on cognitive processes such as learning and memory. Furthermore, research could be conducted to explore the potential therapeutic applications of (1S)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride, such as its potential use as a treatment for depression, anxiety, and other mood disorders. Finally, research could be conducted to investigate the potential toxic effects of (1S)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride, as well as its potential interactions with other drugs.
Synthesis Methods
(1S)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride can be synthesized in a variety of ways, including by the condensation of 4-methylpyrimidin-2-amine and ethan-1-ol in aqueous hydrochloric acid. This reaction yields a product that is then purified and characterized by high-performance liquid chromatography (HPLC). Other methods of synthesis include the reaction of 4-methylpyrimidin-2-amine with ethan-1-ol in aqueous sodium hydroxide, as well as the reaction of 4-methylpyrimidin-2-amine with ethan-1-ol in aqueous sulfuric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1S)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride involves the synthesis of the intermediate compound 4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-amine, which is then reacted with ethylene oxide to form the final product.", "Starting Materials": [ "2-amino-4-methylpyrimidine", "2-chloropyrimidine", "sodium hydride", "methyl iodide", "ethylene oxide", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: React 2-amino-4-methylpyrimidine with 2-chloropyrimidine in the presence of sodium hydride to form 4-methyl-2-(pyrimidin-2-yl)pyrimidine.", "Step 2: React 4-methyl-2-(pyrimidin-2-yl)pyrimidine with methyl iodide in the presence of sodium hydride to form 4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-amine.", "Step 3: React 4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-amine with ethylene oxide in the presence of hydrochloric acid to form (1S)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride.", "Step 4: Purify the final product by recrystallization from diethyl ether and water." ] } | |
CAS RN |
2241107-39-9 |
Product Name |
(1S)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride |
Molecular Formula |
C11H13ClN4O |
Molecular Weight |
252.7 |
Purity |
95 |
Origin of Product |
United States |
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